Cas no 852864-85-8 (2-[[3-(Aminocarbonyl)-2-thienyl]amino]-2-oxoethyl 2-(4-formylphenoxy)acetate)

• Product Name: 2-[[3-(Aminocarbonyl)-2-thienyl]amino]-2-oxoethyl 2-(4-formylphenoxy)acetate
• CAS No: 852864-85-8
• MF: C₁₆H₁₄N₂O₆S
• MW: 362.357162952423
• CID: 5454375
• PubChem ID: 5227609
• Update Time: 2023-08-27

2-[[3-(Aminocarbonyl)-2-thienyl]amino]-2-oxoethyl 2-(4-formylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• MLS002158244
• [(3-CARBAMOYLTHIOPHEN-2-YL)CARBAMOYL]METHYL 2-(4-FORMYLPHENOXY)ACETATE
• 852864-85-8
• CHEMBL1444085
• AKOS030741263
• EN300-1188994
• SMR001240720
• Z25125962
• AB00732766-01
• [2-[(3-carbamoylthiophen-2-yl)amino]-2-oxoethyl] 2-(4-formylphenoxy)acetate
• 2-[[3-(Aminocarbonyl)-2-thienyl]amino]-2-oxoethyl 2-(4-formylphenoxy)acetate

• Inchi： 1S/C16H14N2O6S/c17-15(22)12-5-6-25-16(12)18-13(20)8-24-14(21)9-23-11-3-1-10(7-19)2-4-11/h1-7H,8-9H2,(H2,17,22)(H,18,20)
• InChI Key： VHGRZZSIFWZXGK-UHFFFAOYSA-N
• SMILES： C(OCC(NC1SC=CC=1C(N)=O)=O)(=O)COC1=CC=C(C=O)C=C1

Computed Properties

• Exact Mass: 362.05725734g/mol
• Monoisotopic Mass: 362.05725734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Density: 1.465±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 678.3±55.0 °C(Predicted)
• pka: 11.76±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides